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Compound of Interest

Compound Name: Disperse blue 3

CAS No.: 2475-46-9

Cat. No.: B1669014

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of C.I. Disperse Blue 3, an

anthraquinone-based dye. The document delves into its chemical identity, physicochemical

properties, synthesis, applications, and safety profile, offering field-proven insights and detailed

protocols relevant to a scientific audience.

Core Chemical Identity and Registry Information
C.I. Disperse Blue 3, chemically classified as an aminoanthraquinone dye, is recognized for its

application in coloring synthetic materials. Its core structure features a 9,10-anthracenedione

skeleton substituted with amino groups, which act as the chromophore responsible for its

distinct blue color.

The primary Chemical Abstracts Service (CAS) registry number for Disperse Blue 3 is 2475-

46-9.[1][2][3][4] Its unambiguous IUPAC name is 1-(2-hydroxyethylamino)-4-

(methylamino)anthracene-9,10-dione.[1][4][5] This nomenclature precisely describes the
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molecular architecture, which is fundamental for understanding its chemical behavior and

interactions.

For cross-referencing across various chemical inventories and regulatory databases, a

compilation of its identifiers is provided below.

Identifier Type Value Authoritative Source

CAS Registry Number 2475-46-9 CAS, PubChem, ECHA[1][2]

Deprecated CAS 71486-78-7, 71807-37-9 ChemIDplus, PubChem[1]

EC Number 219-604-2
European Chemicals Agency

(ECHA)[1]

IUPAC Name

1-(2-hydroxyethylamino)-4-

(methylamino)anthracene-

9,10-dione

PubChem, IUPAC[1][4][5]

Molecular Formula C₁₇H₁₆N₂O₃
PubChem, Santa Cruz

Biotechnology[1][3][4]

InChIKey
NLXFWUZKOOWWFD-

UHFFFAOYSA-N
PubChem[1][4]

SMILES
CNC1=C2C(=C(C=C1)NCCO)

C(=O)C3=CC=CC=C3C2=O
PubChem[1][5]

Synonyms

C.I. 61505, Disperse Blue K,

Amacel Blue BNN, Celliton

Blue FFR

PubChem, MedKoo

Biosciences[1][5]

Physicochemical and Computed Properties
The functional characteristics of Disperse Blue 3 in various applications are dictated by its

physicochemical properties. These parameters influence its solubility, stability, and interaction

with substrates and biological systems.
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Property Value Source

Molecular Weight 296.32 g/mol
PubChem, Santa Cruz

Biotechnology[1][3]

Exact Mass 296.11609238 Da PubChem[1][4]

XLogP3-AA (LogP) 3.3 Alfa Chemistry, PubChem[1][4]

Hydrogen Bond Donor Count 3 Alfa Chemistry, PubChem[4]

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 4 Alfa Chemistry, PubChem[4]

Topological Polar Surface Area 78.4 Å² Alfa Chemistry, PubChem[1][4]

The LogP value of 3.3 indicates a moderate level of lipophilicity, which is consistent with its

classification as a "disperse" dye, designed to be sparingly soluble in water and suitable for

dyeing hydrophobic fibers like polyester and acetate.

Synthesis and Manufacturing Pathways
The industrial synthesis of Disperse Blue 3 typically involves the condensation of substituted

anthraquinones. The primary methods rely on nucleophilic substitution reactions on a quinizarin

(1,4-dihydroxyanthraquinone) or leuco-quinizarin backbone.[1]

Common Synthesis Routes:

Condensation with Amines: A primary route involves the condensation of quinizarin and its

leuco form with methylamine and ethanolamine, followed by an oxidation step.[1]

Halogen Displacement: An alternative method is the condensation of 1-bromo-4-

methylaminoanthraquinone with ethanolamine, often catalyzed by a copper salt like copper

acetate.[1]

Below is a conceptual workflow illustrating the synthesis process.
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Starting Materials

Quinizarin or
1-Bromo-4-methylaminoanthraquinone

Nucleophilic Condensation
(Copper Acetate Catalyst)

Methylamine &
Ethanolamine

Oxidation

Intermediate

Purification
(Filtration & Washing)

Disperse Blue 3
(C.I. 61505)
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1. Sample Preparation
(1-2 cm Dyed Fiber)

2. Extraction
(1 mL 50% Aq. Pyridine,

Sonication at 50°C)

3. Isolation
(Centrifuge, Collect Supernatant)

4. Analysis
(UV-Vis Spectroscopy)

Result
(Spectral Confirmation)

Click to download full resolution via product page

Caption: Workflow for extraction of Disperse Blue 3 from fibers.

Toxicology and Safety Profile
Disperse Blue 3 is classified as hazardous under the Globally Harmonized System (GHS). It is

harmful if swallowed, may cause an allergic skin reaction, and is very toxic to aquatic life. [6][7]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed [6]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction [6]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation [7]

| Aquatic Hazard, Acute | Category 1 | H400: Very toxic to aquatic life [6]|

Safe Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood to avoid

dust inhalation.

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles. [6] * Skin Protection: Wear

chemical-impermeable gloves (e.g., nitrile) and a lab coat. [6] * Respiratory Protection: If

dust is generated, use a full-face respirator with an appropriate particulate filter. [6]*

Handling Precautions: Avoid dust formation. [6]Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling. [6]Contaminated work clothing should not

be allowed out of the workplace. [6] Storage and Disposal:

Storage: Store in a dry, dark place at 0 - 4°C for the short term or -20°C for long-term

storage. [5]Keep container tightly closed.

Disposal: Dispose of contents and container to an approved waste disposal facility in

accordance with local, regional, and national regulations. [6]Avoid release to the

environment. [6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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